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Compound of Interest

Compound Name: Diphenylacetic anhydride

Cat. No.: B154452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diphenylacetic anhydride (CAS

No. 1760-46-9), a versatile reagent in organic synthesis with applications in pharmaceutical

development. This document details its chemical and physical properties, safety information,

synthesis, and key reactions, presented in a format tailored for scientific professionals.

Chemical and Physical Properties
Diphenylacetic anhydride is a white to off-white crystalline solid. Its key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value Reference(s)

CAS Number 1760-46-9 [1]

Molecular Formula C₂₈H₂₂O₃ [1]

Molecular Weight 406.48 g/mol [2]

Melting Point 98.0 °C [1]

Boiling Point 556.7 °C at 760 mmHg [1]

Flash Point 268.4 °C [1]

Density 1.18 g/cm³ [1]

Solubility Soluble in organic solvents. [2]

InChI Key
YZMRCMTTYLBDPD-

UHFFFAOYSA-N
[3]

Canonical SMILES

C1=CC=C(C=C1)C(C(=O)OC(

=O)C(C2=CC=CC=C2)C3=CC

=CC=C3)C4=CC=CC=C4

[3]

Safety and Hazard Information
Diphenylacetic anhydride is classified as a hazardous substance and should be handled with

appropriate personal protective equipment (PPE) in a well-ventilated fume hood.

Hazard Statement
Precautionary Statement
Codes

Reference(s)

H315: Causes skin irritation
P264, P280, P302+P352,

P332+P313, P362
[1]

H319: Causes serious eye

irritation

P264, P280,

P305+P351+P338,

P337+P313

[1]

Synthesis of Diphenylacetic Anhydride
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Diphenylacetic anhydride is typically synthesized from its corresponding carboxylic acid,

diphenylacetic acid. A common laboratory-scale method involves the dehydration of

diphenylacetic acid using a dehydrating agent such as acetic anhydride.

Experimental Protocol: Synthesis from Diphenylacetic
Acid
Materials:

Diphenylacetic acid

Acetic anhydride

Inert solvent (e.g., toluene)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Procedure:

In a round-bottom flask, dissolve diphenylacetic acid in a minimal amount of an inert solvent

like toluene.

Add an excess of acetic anhydride to the solution.

Fit the flask with a reflux condenser and heat the mixture to reflux with constant stirring.

Monitor the reaction progress using a suitable analytical technique (e.g., Thin Layer

Chromatography).

Once the reaction is complete, cool the mixture to room temperature.

Remove the solvent and excess acetic anhydride under reduced pressure.

The crude product can be purified by recrystallization from an appropriate solvent system.
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Note: This is a generalized protocol. The specific molar ratios, reaction time, and purification

method may require optimization for desired yield and purity.

Key Reactions and Applications in Drug
Development
Diphenylacetic anhydride is a valuable acylating agent, primarily used for the esterification of

alcohols and the amidation of amines. These reactions are fundamental in the synthesis of

various organic molecules, including active pharmaceutical ingredients (APIs).

Amidation of Amines
Diphenylacetic anhydride reacts with primary and secondary amines to form the

corresponding N-substituted diphenylacetamides. This reaction is a cornerstone for the

introduction of the diphenylacetyl group into molecules.

Experimental Protocol: Synthesis of N-Benzyl-2,2-
diphenylacetamide
Materials:

Diphenylacetic anhydride

Benzylamine

Aprotic solvent (e.g., dichloromethane, tetrahydrofuran)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Procedure:

Dissolve diphenylacetic anhydride in an aprotic solvent in a round-bottom flask.
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Slowly add a stoichiometric amount of benzylamine to the solution while stirring at room

temperature. An excess of the amine can be used to act as a base to neutralize the

diphenylacetic acid byproduct.

Continue stirring the reaction mixture at room temperature. The reaction progress can be

monitored by TLC.

Upon completion, the reaction mixture is typically washed with a dilute acid solution (e.g., 1M

HCl) to remove any unreacted amine, followed by a wash with a saturated sodium

bicarbonate solution to remove the diphenylacetic acid byproduct.

The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄), filtered, and

the solvent is removed under reduced pressure to yield the crude product.

The crude N-benzyl-2,2-diphenylacetamide can be purified by recrystallization or column

chromatography.

Reactants
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Diphenylacetic Anhydride
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Nucleophilic Acyl Substitution Aqueous Washes (Acid & Base) Drying Solvent Evaporation N-substituted Diphenylacetamide Purification

Click to download full resolution via product page

Diagram 1: General workflow for the amidation of an amine using Diphenylacetic anhydride.

Esterification of Alcohols
The reaction of diphenylacetic anhydride with alcohols yields diphenylacetic esters. This is a

common method for protecting hydroxyl groups or for synthesizing ester-containing target

molecules.
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Experimental Protocol: Synthesis of Ethyl 2,2-
diphenylacetate
Materials:

Diphenylacetic anhydride

Ethanol

A base catalyst (e.g., pyridine or 4-dimethylaminopyridine, DMAP)

Anhydrous aprotic solvent (e.g., dichloromethane)

Round-bottom flask

Magnetic stirrer

Procedure:

In an anhydrous aprotic solvent, dissolve diphenylacetic anhydride and a catalytic amount

of a base like pyridine or DMAP.

Slowly add ethanol to the reaction mixture at room temperature with stirring.

Allow the reaction to proceed until completion, which can be monitored by TLC.

The work-up procedure is similar to the amidation reaction, involving aqueous washes to

remove the catalyst and the diphenylacetic acid byproduct.

The organic layer is dried, and the solvent is evaporated to obtain the crude ethyl 2,2-

diphenylacetate.

Purification can be achieved through distillation or column chromatography.
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Diagram 2: Simplified reaction pathway for the esterification of an alcohol.

Application in Chiral Synthesis
While specific protocols for the use of diphenylacetic anhydride in chiral resolution are not

widely documented, aromatic anhydrides, in general, can be used as derivatizing agents for the

resolution of racemic amines. The resulting diastereomeric amides can then be separated by

chromatography. Diphenylacetic acid itself is known to be used in the synthesis of chiral

compounds, suggesting that the anhydride could serve as a more reactive precursor in such

synthetic routes.[2]

Signaling Pathways
Currently, there is no direct evidence in the scientific literature to suggest that Diphenylacetic
anhydride is involved in any specific biological signaling pathways. Its primary role is that of a

synthetic reagent in organic chemistry and drug discovery, rather than a biologically active
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molecule itself. Researchers may use it to synthesize novel compounds which are then

screened for their effects on various signaling pathways.

Conclusion
Diphenylacetic anhydride is a valuable and reactive acylating agent for the synthesis of

amides and esters. Its utility in the construction of complex molecules makes it a relevant tool

for researchers in organic synthesis and drug development. Proper handling and safety

precautions are essential when working with this compound. The experimental protocols

provided herein serve as a foundation for its application in the laboratory, with the

understanding that optimization is often necessary to achieve desired outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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